1-(4-methoxyphenyl)-2-((4-phenyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl)thio)ethanone

• IUPAC Name: 1-(4-methoxyphenyl)-2-[(4-phenyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C21H17N3O2S2/c1-26-17-11-9-15(10-12-17)18(25)14-28-21-23-22-20(19-8-5-13-27-19)24(21)16-6-3-2-4-7-16/h2-13H,14H2,1H3
• InChI Key: ZZJQDQMIHNEMLH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC=CS4
• Molecular Formula: C21H17N3O2S2
• Molecular Weight: 407.5 g/mol
• CAS No.: 326881-98-5

Description

1-(4-Methoxyphenyl)-2-((4-phenyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl)thio)ethanone is a novel heterocyclic compound featuring a 1,2,4-triazole core substituted with phenyl, thiophen-2-yl, and methoxyphenyl groups. Synthesized via S-alkylation of 4-phenyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol with a halogenated ketone intermediate, it has been characterized using advanced spectroscopic techniques (IR, 1D/2D NMR, elemental analysis) . Its structural uniqueness lies in the combination of electron-donating (methoxy) and electron-withdrawing (thiol, triazole) moieties, which may influence its physicochemical and biological properties.

Biological Activity

The compound 1-(4-methoxyphenyl)-2-((4-phenyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl)thio)ethanone , also known by its CAS number 870756-81-3, is a hybrid molecule featuring a triazole moiety. This class of compounds has gained significant attention due to their diverse biological activities, including antifungal, antibacterial, anticancer, and anti-inflammatory properties. This article aims to synthesize existing research findings on the biological activity of this compound, highlighting its pharmacological potential and underlying mechanisms.

Chemical Structure and Properties

The chemical formula for the compound is $C_{24}H_{21}N_5O_2S_2$, with a molecular weight of approximately 475.59 g/mol. The presence of the triazole ring is significant as it is known for its ability to interact with various biological targets.

Antifungal Activity

Research indicates that compounds containing the 1,2,4-triazole moiety exhibit strong antifungal properties . For instance, studies have shown that derivatives of triazole can effectively inhibit fungal pathogens such as Candida albicans and Aspergillus fumigatus at low concentrations (MIC values ranging from 0.046 to 3.11 μM) . The incorporation of thiophenes in the structure may enhance this activity due to increased lipophilicity and better membrane penetration.

Antibacterial Properties

The antibacterial efficacy of triazole derivatives has been extensively documented. For example, compounds similar to the target molecule have demonstrated potent activity against both Gram-positive and Gram-negative bacteria, often outperforming standard antibiotics such as vancomycin and ciprofloxacin . The mechanism of action typically involves inhibition of bacterial cell wall synthesis or interference with nucleic acid metabolism.

Anticancer Potential

The anticancer properties of triazole derivatives are particularly noteworthy. Studies have reported that certain triazole-thione hybrids exhibit cytotoxic effects against various cancer cell lines, including breast and lung cancer cells . These compounds may induce apoptosis through the activation of caspases and modulation of cell cycle regulators.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of triazole derivatives. Key findings include:

• Substituents on the phenyl rings : Electron-donating groups (e.g., -OH) enhance activity.
• Length and type of alkyl chains : Longer chains tend to decrease antibacterial efficacy .

Research Findings and Case Studies

Study	Compound	Biological Activity	Findings
Lin et al. (2020)	Triazole derivatives	Antifungal	Enhanced activity against P. piricola compared to azoxystrobin
Mermer et al. (2020)	Quinolone-triazole hybrids	Antibacterial	MIC values as low as 0.125 μg/mL against S. aureus
Barbuceanu et al. (2020)	Mercapto-triazoles	Antimicrobial	Comparable activity to streptomycin against various pathogens

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound belongs to a class of 1,2,4-triazole derivatives with thioether-linked ketones. Key structural analogues include:

Compound Name	Substituents (R1, R2, R3)	Key Differences	Biological Activity
Target Compound	R1 = 4-methoxyphenyl, R2 = phenyl, R3 = thiophen-2-yl	Reference compound	Not yet reported
1-(3-Fluorophenyl)-2-((4-phenyl-5-(thiophen-3-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)ethan-1-one	R1 = 3-fluorophenyl, R2 = phenyl, R3 = thiophen-3-ylmethyl	Fluorine substitution enhances electronegativity	Antifungal activity (Candida spp.)
1-(3-Mesityl-3-methylcyclobutyl)-2-((4-phenyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl)thio)ethan-1-one	R1 = 3-mesityl-3-methylcyclobutyl	Bulky alkyl group increases steric hindrance	DFT studies reveal enhanced stability
2-(5-(4-(Phenylsulfonyl)phenyl)-4-(2,4-difluorophenyl)-4H-1,2,4-triazol-3-ylthio)-1-phenylethanone	R1 = 2,4-difluorophenyl, R2 = phenylsulfonyl	Sulfonyl group improves solubility	Antibacterial (Gram-positive bacteria)
1-((4-Phenyl-5-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)propan-2-ol	R1 = p-tolyl, R2 = phenyl, R3 = hydroxylpropyl	Alcohol functionality enhances hydrophilicity	Tyrosine kinase inhibition

Key Observations :

• Electron-donating groups (e.g., methoxy in the target compound) may enhance solubility but reduce metabolic stability compared to halogenated analogues (e.g., 3-fluorophenyl in ).
• Thiophene vs.

Reactivity Trends :

• Bulky substituents (e.g., mesityl) reduce reaction efficiency due to steric effects .
• Polar solvents (e.g., DMF) improve yields for sulfonyl-containing derivatives .

Mechanistic Insights :

• Thiophene and triazole moieties likely contribute to DNA intercalation or enzyme inhibition .
• Methoxy groups may modulate cytochrome P450 interactions, affecting pharmacokinetics .